Cas no 2228147-15-5 (2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine)

• Product Name: 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine
• CAS No: 2228147-15-5
• MF: C₁₁H₁₂ClN
• MW: 193.672681808472
• CID: 6425834
• PubChem ID: 165741339
• Update Time: 2025-06-08

2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine
• EN300-1980116
• 2228147-15-5

• Inchi： 1S/C11H12ClN/c1-5-11(3,4)9-7-6-8(2)13-10(9)12/h1,6-7H,2-4H3
• InChI Key： VWKAVDASANGTEN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 193.0658271g/mol
• Monoisotopic Mass: 193.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine

Introduction to 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2228147-15-5)

2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine, identified by its CAS number 2228147-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including a chloro substituent, a methyl group, and an alkyne moiety, makes this compound a versatile intermediate in the development of novel therapeutic agents.

The structural features of 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine contribute to its unique chemical properties and reactivity. The chloro group at the 2-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures. Additionally, the methyl group at the 6-position provides steric and electronic modulation, influencing the overall reactivity and binding affinity of the compound. The alkyne functional group at the 3-position introduces a site for further functionalization, enabling the attachment of diverse pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit various therapeutic effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been leveraging its structural motifs to develop novel inhibitors targeting key enzymes and receptors involved in diseases such as cancer and neurological disorders. For instance, modifications to the pyridine core have led to the identification of potent kinase inhibitors that disrupt aberrant signaling pathways in tumor cells. The alkyne group provides a handle for conjugation with other bioactive molecules, allowing for the creation of prodrugs or targeted delivery systems.

The synthesis of 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-yl)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the preparation of a pyridine precursor followed by selective functionalization at multiple positions. Advanced techniques such as cross-coupling reactions, including Suzuki or Sonogashira couplings, are often employed to introduce the alkyne moiety with high precision. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of tailored molecular design in achieving desired pharmacological outcomes.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-chloro-6-methyl-3-(2-methylbut-3-yn-2-y1)pyridine. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis. These virtual screening approaches have significantly reduced the time and resources required for hit identification, enabling researchers to focus on more promising candidates. Moreover, machine learning algorithms are being increasingly utilized to identify patterns in biological activity data, guiding the rational design of next-generation pyridine derivatives.

The biological evaluation of CAS No. 2228147-15-5 has revealed intriguing interactions with various biological targets. Preclinical studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in inflammatory responses and cell cycle regulation. These findings align with ongoing efforts to develop small molecule inhibitors for therapeutic use in chronic inflammatory diseases and cancer.

Another area where this compound shows promise is in neurodegenerative disease research. Pyridine derivatives have been explored as potential cholinesterase inhibitors due to their ability to modulate acetylcholine levels in the brain. The unique structural features of 2-chloro-6-methyl-pyridine derivative CAS No 2228147155 may offer advantages over existing drugs by providing enhanced selectivity and reduced side effects. Further investigation into its neuropharmacological properties could pave the way for novel treatments for conditions such as Alzheimer's disease.

The development of novel synthetic methodologies is another critical aspect being addressed by researchers working with CAS No 2228147155. Green chemistry principles are being integrated into synthetic routes to minimize waste and improve sustainability. For example, catalytic processes that employ palladium or copper complexes have been optimized for higher yields while reducing hazardous byproducts. Such innovations not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical practices.

The role of CAS No 2228147155 as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry. Its structural versatility allows for diverse modifications, enabling chemists to tailor molecules for specific biological activities. By combining traditional organic synthesis with cutting-edge computational tools, researchers can rapidly explore new chemical spaces and uncover compounds with unprecedented therapeutic potential.

In conclusion,CAS No 2228147155 represents a significant advancement in pharmaceutical research due to its multifaceted applications and structural complexity。 As studies continue to uncover its pharmacological benefits，this compound is poised to play a crucial role in developing next-generation therapeutics。The ongoing exploration of its derivatives promises exciting developments across multiple therapeutic areas，highlighting its importance as a cornerstone molecule in medicinal chemistry。